Cas no 35208-02-7 (Cyclobutane, 1,1'-(1,1,2,2-tetrafluoro-1,2-ethanediyl)bis[2-chloro-2,3,3-trifluoro-)

• Product Name: Cyclobutane, 1,1'-(1,1,2,2-tetrafluoro-1,2-ethanediyl)bis[2-chloro-2,3,3-trifluoro-
• CAS No: 35208-02-7
• MF: C₁₀H₆Cl₂F₁₀
• MW: 387.044676303864
• CID: 2665569
• Update Time: 2023-08-06

Cyclobutane, 1,1'-(1,1,2,2-tetrafluoro-1,2-ethanediyl)bis[2-chloro-2,3,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1,1'-(1,1,2,2-tetrafluoro-1,2-ethanediyl)bis[2-chloro-2,3,3-trifluoro-
• RZMHMKOKNUCLLU-UHFFFAOYSA-N
• 1,1'-(1,1,2,2-Tetrafluoro-1,2-ethanediyl)bis(2-chloro-2,3,3-trifluorocyclobutane)
• Cyclobutane, 1,1'-(1,1,2,2-tetrafluoro-1,2-ethanediyl)bis*2-chloro-2,3,3-trifluoro-
• 2-Chloro-3-[2-(2-chloro-2,3,3-trifluorocyclobutyl)-1,1,2,2-tetrafluoroethyl]-1,1,2-trifluorocyclobutane #

• Inchi： 1S/C10H6Cl2F10/c11-7(17)3(1-5(7,13)14)9(19,20)10(21,22)4-2-6(15,16)8(4,12)18/h3-4H,1-2H2
• InChI Key： RZMHMKOKNUCLLU-UHFFFAOYSA-N
• SMILES： ClC1(C(CC1C(C(C1CC(C1(F)Cl)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Topological Polar Surface Area: 0